Cas no 136663-23-5 (Methyl 2-Methylbenzodoxazole-6-carboxylate)

• Product Name: Methyl 2-Methylbenzodoxazole-6-carboxylate
• CAS No: 136663-23-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00113064
• CID: 1023807
• PubChem ID: 12157467
• Update Time: 2025-10-29

Methyl 2-Methylbenzodoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methylbenzo[d]oxazole-6-carboxylate
• 6-Benzoxazolecarboxylic acid, 2-Methyl-, Methyl ester
• Methyl 2-methyl-1,3-benzoxazole-6-carboxylate
• 2-methyl-6-benzoxazole carboxylic acid methyl ester
• 2-methyl-benzooxazole-6-carboxylic acid methyl ester
• 2-Methyl-benzoxazol-6-carbonsaeure-methylester
• 2-methyl-benzoxazole-6-carboxylic acid methyl ester
• methyl 2-methylbenzoxazole-6-carboxylate
• CIGMBXJEQUHKPR-UHFFFAOYSA-N
• methyl 2-methylbenzoxazole-6 carboxylate
• SY108684
• V2658
• 6-Benzoxazolecarboxylic
• SCHEMBL1680291
• Methyl2-methylbenzo[d]oxazole-6-carboxylate
• CS-0063936
• DA-32933
• A849447
• DTXSID60478781
• MFCD00113064
• 136663-23-5
• Methyl 2-Methylbenzodoxazole-6-carboxylate

• MDL： MFCD00113064
• Inchi： 1S/C10H9NO3/c1-6-11-8-4-3-7(10(12)13-2)5-9(8)14-6/h3-5H,1-2H3
• InChI Key： CIGMBXJEQUHKPR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2

Experimental Properties

• Melting Point: N/A℃
• PSA: 52.33000
• LogP: 1.92280

Methyl 2-Methylbenzodoxazole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Methyl 2-Methylbenzodoxazole-6-carboxylate

Comprehensive Overview of Methyl 2-Methylbenzodoxazole-6-carboxylate (CAS No. 136663-23-5): Properties, Applications, and Industry Insights

Methyl 2-Methylbenzodoxazole-6-carboxylate (CAS No. 136663-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic derivative, characterized by its benzodoxazole core and ester functional group, exhibits unique physicochemical properties that make it valuable for diverse applications. In this article, we explore its molecular structure, synthesis pathways, and emerging uses while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s systematic name, Methyl 2-Methylbenzodoxazole-6-carboxylate, highlights its esterified carboxyl group at the 6-position and a methyl substituent at the 2-position of the benzodoxazole ring. Researchers frequently search for "synthesis of Methyl 2-Methylbenzodoxazole-6-carboxylate" or "CAS 136663-23-5 applications," reflecting its relevance in synthetic chemistry. Its crystalline form and moderate solubility in polar solvents like DMSO or ethanol further enhance its utility in lab-scale reactions.

Recent advancements in high-throughput screening and computational chemistry have amplified interest in this compound. For instance, its structural motifs align with bioactive scaffolds explored in anticancer and antiviral drug development. A 2023 study highlighted its potential as a precursor for fluorescent probes, addressing the growing demand for bioimaging agents in diagnostic research. Such applications resonate with searches like "benzodoxazole derivatives in medicine" or "CAS 136663-23-5 biological activity."

From an industrial perspective, Methyl 2-Methylbenzodoxazole-6-carboxylate is synthesized via catalytic esterification or cyclization reactions under controlled conditions. Optimizing these processes aligns with the sustainable chemistry movement, reducing waste through solvent recovery systems. Queries such as "eco-friendly synthesis of benzodoxazole esters" reflect this shift. Additionally, its stability under ambient conditions makes it a practical intermediate for agrochemicals and electronic materials.

Quality control and analytical characterization are critical for CAS 136663-23-5. Techniques like HPLC, NMR, and mass spectrometry ensure purity, a key concern for buyers searching "purity standards for Methyl 2-Methylbenzodoxazole-6-carboxylate." Regulatory compliance, particularly with REACH and FDA guidelines, further underscores its safe handling in industrial settings.

In conclusion, Methyl 2-Methylbenzodoxazole-6-carboxylate exemplifies the intersection of innovation and practicality. Its versatility in pharmaceutical intermediates, material science, and diagnostic tools positions it as a compound of enduring relevance. As research continues to uncover new applications, its role in addressing challenges like drug resistance and renewable energy materials will likely expand, making it a staple in modern chemical R&D.